3-chloro-4-fluoro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C19H12ClFN2O4S/c20-14-10-12(6-7-15(14)21)28(25,26)23-11-5-8-17-13(9-11)19(24)22-16-3-1-2-4-18(16)27-17/h1-10,23H,(H,22,24)
• InChI Key: RQNIXARKVAOXJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=CC(=C3)NS(=O)(=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C19H12ClFN2O4S
• Molecular Weight: 418.8 g/mol
• CAS No.: 922011-35-6

Description

The compound “3-chloro-4-fluoro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” has a molecular formula of C19H12ClFN2O4S, an average mass of 418.826 Da, and a monoisotopic mass of 418.019043 Da.

Scientific Research Applications

• Ring-forming Cascade in Carbonic Anhydrase Inhibitors : A study explored the synthesis of a class of [1,4]oxazepine-based primary sulfonamides, including compounds similar to the one . These compounds showed strong inhibition of human carbonic anhydrases, which are therapeutically relevant. The primary sulfonamide functionality played a dual role in enabling the [1,4]oxazepine ring construction and acting as an enzyme prosthetic zinc-binding group in these inhibitors (Sapegin et al., 2018).

• Antitumor Activity of Sulfonamide Derivatives : Another research presented the synthesis of novel 2-benzylthio-4-chloro-benzenesulfonamides, which bear structural similarities to the compound . These compounds demonstrated significant antitumor activity against various cancer cell lines, indicating their potential application in cancer treatment (Sławiński & Brzozowski, 2006).

• Organocatalytic Asymmetric Mannich Addition : Research into the asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines, similar to the compound , led to the creation of various seven-member cyclic amines. These reactions achieved excellent yields, diastereo-, and enantioselectivities. Such processes are crucial in medicinal chemistry, demonstrating the importance of these compounds in drug synthesis (Li, Lin, & Du, 2019).

• Microbial Transformation of Dibenzo[b,f][1,4]oxazepine : A study on the microbial transformation of a compound structurally related to the one highlighted the potential for obtaining new derivatives through such processes. This research underlines the importance of microbial processes in modifying and potentially enhancing the properties of pharmaceutical compounds (Jiu, Mizuba, & Hribar, 1977).

• Synthesis of Benzoxazepine-Containing Kinase Inhibitors : Another research focused on the process development for scalable synthesis of a benzoxazepine-containing kinase inhibitor. The study underscores the relevance of the benzoxazepine core, present in several kinase inhibitors, and provides insights into the synthesis processes of such compounds (Naganathan et al., 2015).